Cas no 1804672-68-1 (6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)
6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, cyano, difluoromethyl, and hydroxyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with enhanced biological activity. The presence of electron-withdrawing groups, such as chloro and cyano, alongside the difluoromethyl moiety, contributes to its reactivity in nucleophilic substitution and cross-coupling reactions. The hydroxyl group further enables derivatization for tailored applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a preferred choice for researchers in medicinal chemistry and crop protection.
1804672-68-1 structure
Product Name:6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
CAS No:1804672-68-1
MF:C7H3ClF2N2O
MW:204.561327219009
CID:4868507
Update Time:2025-05-27
6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
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- Inchi： 1S/C7H3ClF2N2O/c8-5-1-3(7(9)10)6(13)4(2-11)12-5/h1,7,13H
- InChI Key： KZGUAWIGRHZIFJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(C(C#N)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 230
- XLogP3: 2.7
- Topological Polar Surface Area: 56.9
6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051334-1g |
6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine |
1804672-68-1 | 97% | 1g |
$1,564.50 | 2022-04-01 |
6-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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